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Introduction
Genocodeine, known scientifically as codeine-N-oxide, is a metabolite of codeine, a widely

used opioid analgesic. While not a major metabolic product, its formation and chemical

properties are of interest to researchers in drug metabolism, pharmacology, and forensic

science. This technical guide provides a comprehensive overview of genocodeine, detailing its

discovery and history within the broader context of codeine metabolism, its physicochemical

properties, and its place in the metabolic pathway of its parent compound. Due to the limited

specific research on genocodeine, this document focuses on its characteristics and situates it

within the well-established metabolic framework of codeine.

Discovery and History
Codeine was first isolated from morphine in 1832 by French chemist Pierre-Jean Robiquet.[1]

The understanding of its metabolism has evolved significantly since then. The major metabolic

pathways, including O-demethylation to morphine and glucuronidation, were identified as

central to its analgesic effect. The formation of N-oxide metabolites from parent opioid

compounds is a recognized, albeit often minor, metabolic route.[2] Codeine-N-oxide, or

genocodeine, is formed through the oxidation of the tertiary amine in the codeine molecule.[2] It

has been studied as a potential pharmaceutical drug but is noted to be considerably weaker
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than codeine.[2] In the United States, codeine-N-oxide is classified as a Schedule I controlled

substance, indicating a high potential for abuse and no currently accepted medical use.[2][3][4]

Physicochemical Properties of Genocodeine
A summary of the key quantitative data for genocodeine (codeine-N-oxide) is presented in the

table below, allowing for easy reference.

Property Value Source

Chemical Formula C₁₈H₂₁NO₄ [2]

Molar Mass 315.369 g·mol⁻¹ [2]

CAS Number 3688-65-1 [2]

DEA ACSCN 9053 [2]

Legal Status (US)
Schedule I Controlled

Substance
[2][3][4]

Codeine Metabolism: A Broader Perspective
To understand the significance of genocodeine, it is essential to view it within the complete

metabolic pathway of codeine. Codeine is extensively metabolized in the liver, with several key

enzymatic reactions leading to various metabolites.

Major Metabolic Pathways of Codeine:
O-demethylation to Morphine: This is a critical pathway for the analgesic effect of codeine, as

morphine is a much more potent opioid receptor agonist. This reaction is primarily catalyzed

by the cytochrome P450 enzyme CYP2D6. The genetic polymorphism of CYP2D6 leads to

significant variability in the analgesic response to codeine among individuals.

Glucuronidation to Codeine-6-glucuronide (C6G): This is the most abundant metabolic

pathway, where codeine is conjugated with glucuronic acid. C6G is pharmacologically active,

though less so than morphine.
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N-demethylation to Norcodeine: This pathway is catalyzed mainly by CYP3A4 and results in

the formation of norcodeine, a less active metabolite.[5]

Minor Metabolic Pathway: N-oxidation to Genocodeine
(Codeine-N-oxide)
The formation of genocodeine occurs through the N-oxidation of the tertiary amine of the

codeine molecule. This is generally considered a minor pathway in the overall metabolism of

codeine.

The following diagram illustrates the metabolic pathways of codeine, including the formation of

genocodeine.

Metabolic Pathways of Codeine

Major Pathways Minor Pathway
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Metabolic fate of codeine in the human body.

Experimental Protocols
Detailed experimental protocols specifically for the synthesis and analysis of genocodeine are

scarce in publicly available literature. However, general methods for the N-oxidation of tertiary

amines and the analysis of codeine and its metabolites are well-established.
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Synthesis of N-Oxides from Tertiary Amines (General
Protocol)
The synthesis of N-oxides from tertiary amines, such as codeine, is a standard organic

chemistry transformation. A common method involves the use of an oxidizing agent, such as a

peroxy acid.

Workflow for N-Oxide Synthesis:
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General Workflow for N-Oxide Synthesis

Tertiary Amine
(e.g., Codeine)

Dissolve in a suitable
organic solvent (e.g., chloroform)

Add oxidizing agent
(e.g., m-CPBA) dropwise

at a controlled temperature

Monitor reaction progress
(e.g., by TLC or LC-MS)

Quench excess oxidant
and perform aqueous workup

Purify the N-oxide product
(e.g., by column chromatography

or recrystallization)

Characterize the final product
(e.g., by NMR, MS, IR)

Pure N-Oxide
(e.g., Genocodeine)
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Simplified Logic of Codeine's Analgesic Action

Codeine Administration

Metabolism in Liver
(CYP2D6)

Formation of Morphine

Binding to Opioid Receptors
(e.g., mu-opioid receptor)

Inhibition of Adenylyl Cyclase
↓

Reduced cAMP

Hyperpolarization of Neurons
↓

Reduced Neuronal Excitability

Analgesia
(Pain Relief)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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